Cas no 1807098-83-4 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1807098-83-4
• MF: C₁₁H₁₃F₂IN₂O₂
• MW: 370.134402036667
• CID: 4893670
• Update Time: 2025-05-19

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C11H13F2IN2O2/c1-2-18-9(17)3-6-8(4-15)16-5-7(14)10(6)11(12)13/h5,11H,2-4,15H2,1H3
• InChI Key： ITGNUVOVAATWOD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate is a complex organic compound with the CAS number 1807098-83-4. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with an ethyl acetate group at position 3, an aminomethyl group at position 2, a difluoromethyl group at position 4, and an iodine atom at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate typically involves multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-halogen bonds present in this compound. Researchers have also explored the application of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. The presence of an iodine atom at position 5 makes it amenable to various substitution reactions, allowing for the introduction of diverse functional groups that can modulate biological activity. Recent studies have highlighted its utility in designing kinase inhibitors, where the pyridine ring serves as a scaffold for binding to ATP pockets in protein kinases. The difluoromethyl group at position 4 contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its pharmacological applications, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate has shown promise in materials science. Its electron-withdrawing groups can be exploited in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The ethyl acetate moiety at position 3 plays a crucial role in solubility modulation, which is essential for processing these materials into thin films or other forms suitable for device applications.

The physical properties of this compound are also worth noting. Its melting point is approximately 150°C, and it exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile. The presence of the iodine atom significantly increases its molecular weight, contributing to its relatively high density compared to other pyridine derivatives.

From an environmental perspective, understanding the fate and behavior of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate in natural systems is critical for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities can metabolize this compound through oxidative cleavage and hydrolytic processes.

In conclusion, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetate is a multifaceted compound with significant potential across various fields of chemistry and materials science. Its unique structure enables diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new synthetic routes and functionalizations for this compound, its role in scientific innovation is expected to grow further.